N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine

• Molecular Formula: C18H20FNO2
• Molecular Weight: 301.4 g/mol
• IUPAC Name: N-[[4-[(2-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]cyclopropanamine
• InChI: InChI=1S/C18H20FNO2/c1-21-18-10-13(11-20-15-7-8-15)6-9-17(18)22-12-14-4-2-3-5-16(14)19/h2-6,9-10,15,20H,7-8,11-12H2,1H3
• InChI Key: SKSLTPOWKARUHF-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)CNC2CC2)OCC3=CC=CC=C3F

Description

N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine, also known as FMe-TCB, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. FMe-TCB is a cyclopropane derivative that belongs to the class of selective serotonin receptor agonists, which are known to have a significant impact on the central nervous system.

Mechanism of Action

N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine acts as a selective agonist for the 5-HT2C serotonin receptor, which is found primarily in the central nervous system. When N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine binds to this receptor, it activates a signaling pathway that leads to the release of neurotransmitters, such as dopamine and norepinephrine. This activation of the 5-HT2C receptor has been shown to have a wide range of effects on the brain, including regulating mood, appetite, and stress response.
Biochemical and Physiological Effects
N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine has been shown to have a variety of biochemical and physiological effects on the body. In addition to its effects on the central nervous system, N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine has also been found to have anti-inflammatory properties and to inhibit the growth of cancer cells. N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine has also been shown to have a positive effect on glucose metabolism, making it a potential treatment option for diabetes.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine in laboratory experiments is its high selectivity for the 5-HT2C serotonin receptor. This selectivity allows researchers to study the effects of this receptor in isolation, without interference from other receptors. However, one limitation of using N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several potential future directions for research involving N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine. One area of interest is in the development of new treatments for psychiatric disorders, such as depression and anxiety. N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine has also been studied for its potential use in the treatment of obesity and diabetes. Additionally, researchers are interested in studying the effects of N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine on other serotonin receptors, as well as investigating its potential use in the treatment of cancer.

Synthesis Methods

The synthesis of N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine involves a multi-step process that begins with the reaction of 2-fluorobenzyl bromide with 3-methoxybenzyl alcohol in the presence of a base, such as potassium carbonate. The resulting product is then treated with cyclopropanamine to produce N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine. This synthesis method has been optimized to produce high yields of N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine with high purity.

Scientific Research Applications

N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine has been found to have a wide range of potential applications in scientific research. One of the primary areas of interest is in the field of neuroscience, where N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine has been studied for its effects on serotonin receptors in the brain. N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine has also been investigated for its potential use in the treatment of various psychiatric disorders, including depression and anxiety.